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Compound of Interest

Compound Name: Modumate

Cat. No.: B13388550

This guide provides an in-depth analysis of the hierarchical system at the core of Modumate, a
3D building design platform. The system is structured to mirror the construction process,
progressing from a high-level abstract layout to detailed, part-specific information. This
assembly-based methodology allows for the automation of documentation tasks such as bills of
materials, drawing sets, and renderings.[1]

Design Workflow Methodology

The Modumate design process is predicated on a sequential, four-layer hierarchy. Each layer
builds upon the data and geometry of the preceding one, creating a structured workflow that
adds increasing levels of detail at each step.[2] Adhering to this sequence is critical for
maintaining model integrity. The prescribed workflow is as follows:

e Massing Graph Creation: The process begins with the creation of a 'massing graph'. This
foundational step establishes the primary volumetric and spatial relationships of the building.
It functions as a connectivity diagram where every plane, edge, and vertex will represent a
future construction assembly or the detail that connects them.[1][3] This initial model is
geometrically simple but information-rich, serving as the scaffold for all subsequent layers.[2]

o Separator Assembly Hosting: Once the massing graph is complete, 'Separator Assemblies'
are hosted onto its planes and edges. These are the primary architectural elements that
divide space, such as walls, floors, roofs, doors, and windows.[4] These assemblies are not
monolithic entities but are defined as a composite of layers and parts within Modumate's
BIM Designer.[4]
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o Surface Graph Definition: With separators in place, 'Surface Graphs' are drawn upon their
surfaces. These graphs act as secondary layout tools, subdividing the faces of separator
assemblies to define regions for specific finishes, trims, or other attachments.[2] For
example, a surface graph can delineate the area for a tile backsplash on a kitchen wall or
define a wainscot height.

o Attachment Assembly Placement: The final step involves placing 'Attachment Assemblies'
onto the regions defined by the surface graphs.[5] This is the most granular layer of detalil,
encompassing finishes (e.g., paint), trim, cabinetry, and Furniture, Fixtures, and Equipment
(FF&E).[1][2]

Core Hierarchy Components

The Modumate system is built on a "kit of parts" philosophy, where complex assemblies are
composed of simpler, quantifiable parts.[6] This granular approach is managed through a
nested data structure where every object is a "preset"—a savable recipe of properties and
references to other presets.[4]
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Hierarchical .
Purpose Contains Hosted On Examples
Layer
Foundational
o Planes, Edges, Abstract planes
connectivity

Massing Graph

diagram of the
building's spaces
and assembly

locations.[3]

Vertices
representing
future assembly

locations.[2]

Project Origin

for walls, floors,
and roofs; edges
for corners and

joints.[1]

Separator

Assemblies

Physical
construction
assemblies that

divide spaces.[1]

Atree of presets:
Layers, Modules,
and Parts (e.g.,

studs, panels).[4]
(6]

Massing Graph

2x6 Exterior
Wood Stud Wall,
Concrete Slab
Floor, Casement
Window.[4]

Surface Graphs

Subdivides
surfaces of
Separator
Assemblies for
detailed

attachments.[2]

2D Regions,
Edges, and
Vertices.[2]

Separator

Assemblies

A rectangular
region for kitchen
cabinets, a
horizontal line
defining a
change in paint

color.[2]

Attachment

Assemblies

Final layer of
detail including
finishes and

equipment.[1][5]

Finishes, Trim,
Cabinets,
Furniture,
Fixtures, and
Equipment
(FF&E).[5]

Surface Graphs

Gypsum Board
Finish,
Baseboard Trim,
Kitchen
Countertop,
Office Desk.[2]

Logical Relationships and Data Flow

The relationships between these hierarchical layers are strictly parent-child. The geometry and

data flow in one direction, from the abstract to the concrete. This ensures that high-level

changes to the massing graph will propagate logically to the detailed assemblies they host,

maintaining design intent throughout modifications.
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Logical flow of Modumate's four-layer design hierarchy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Technical Guide to Modumate's Hierarchical Building
Design System]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13388550#how-does-modumate-s-hierarchy-system-
work-for-building-design]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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